Trace Amine-Associated Receptor 1

Target Description

Trace Amine-Associated Receptor 1 (TAAR1) is a G protein-coupled receptor (GPCR) primarily expressed in the brain and peripheral tissues. It is activated by endogenous trace amines (e.g., phenethylamine, tyramine) and certain psychostimulants. TAAR1 modulates monoaminergic neurotransmission, influencing dopamine, norepinephrine, and serotonin systems. Its therapeutic significance lies in its potential as a novel target for psychiatric disorders, including schizophrenia, depression, and substance use disorders, by modulating neurotransmitter release and neuronal activity.